Cas no 42786-04-9 (1-Ethyl-1H-1,2,4-triazol-3-amine)

1-Ethyl-1H-1,2,4-triazol-3-amine is a heterocyclic organic compound featuring a 1,2,4-triazole core substituted with an ethyl group at the 1-position and an amine group at the 3-position. This structure imparts versatility in synthetic applications, particularly as a building block in pharmaceuticals, agrochemicals, and coordination chemistry. Its amine functionality allows for further derivatization, enabling the synthesis of more complex molecules. The compound exhibits stability under standard conditions, making it suitable for various reaction conditions. Its well-defined reactivity profile and compatibility with common organic transformations enhance its utility in research and industrial settings. Proper handling and storage are recommended to maintain purity and performance.
1-Ethyl-1H-1,2,4-triazol-3-amine structure
42786-04-9 structure
Product Name:1-Ethyl-1H-1,2,4-triazol-3-amine
CAS No:42786-04-9
MF:C4H8N4
MW:112.13311958313
MDL:MFCD08059726
CID:1068197
PubChem ID:142619
Update Time:2025-10-31

1-Ethyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1-Ethyl-1H-1,2,4-triazol-3-amine
    • 1-Ethyl-1H-[1,2,4]triazol-3-ylamine
    • 1-ethyl-1,2,4-triazol-3-amine
    • 1H-1,2,4-Triazol-3-amine, 1-ethyl-
    • DTXSID90195474
    • 42786-04-9
    • BS-38997
    • CS-0215041
    • 1H-1,2,4-Triazole-3-amine,1-ethyl-
    • DA-05920
    • SY246737
    • AKOS000505628
    • 1-Ethyl-1H-1,2,4-triazol-3-amine #
    • EN300-216123
    • MFCD08059726
    • Z600615070
    • 1-Ethyl-1H-1,2,4-triazol-3-amine, AldrichCPR
    • STL414909
    • AT11934
    • SCHEMBL2681196
    • 1-Ethyl-1H-1,2,4-triazol-3-ylamine
    • DTXCID00117965
    • MDL： MFCD08059726
    • Inchi： 1S/C4H8N4/c1-2-8-3-6-4(5)7-8/h3H,2H2,1H3,(H2,5,7)
    • InChI Key： IBUMUBQOWFBTFU-UHFFFAOYSA-N
    • SMILES： N1(C=NC(N)=N1)CC

Computed Properties

  • Exact Mass: 112.07500
  • Monoisotopic Mass: 112.074896272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 74.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 56.7Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 281.2±23.0 °C at 760 mmHg
  • Flash Point: 123.9±22.6 °C
  • PSA: 56.73000
  • LogP: 0.46140
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-Ethyl-1H-1,2,4-triazol-3-amine Security Information

1-Ethyl-1H-1,2,4-triazol-3-amine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Ethyl-1H-1,2,4-triazol-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A449037652-5g
1-Ethyl-1H-1,2,4-triazol-3-amine
 42786-04-9 95%
5g
 $778.14 2023-09-01
abcr
AB552066-100 mg
1-Ethyl-1H-1,2,4-triazol-3-amine; .
 42786-04-9
100MG
 €281.90 2022-03-24
abcr
AB552066-250 mg
1-Ethyl-1H-1,2,4-triazol-3-amine; .
 42786-04-9
250MG
 €381.10 2022-03-24
abcr
AB552066-500 mg
1-Ethyl-1H-1,2,4-triazol-3-amine; .
 42786-04-9
500MG
 €528.40 2022-03-24
abcr
AB552066-1 g
1-Ethyl-1H-1,2,4-triazol-3-amine; .
 42786-04-9
1g
 €676.70 2022-03-24
TRC
E902298-5mg
1-ethyl-1H-1,2,4-triazol-3-amine
 42786-04-9
5mg
 $ 50.00 2022-06-05
TRC
E902298-10mg
1-ethyl-1H-1,2,4-triazol-3-amine
 42786-04-9
10mg
 $ 65.00 2022-06-05
TRC
E902298-50mg
1-ethyl-1H-1,2,4-triazol-3-amine
 42786-04-9
50mg
 $ 95.00 2022-06-05
Chemenu
CM281029-1g
1-Ethyl-1H-1,2,4-triazol-3-amine
 42786-04-9 95%
1g
 $250 2023-03-05
Enamine
EN300-216123-0.05g
1-ethyl-1H-1,2,4-triazol-3-amine
 42786-04-9 95%
0.05g
 $66.0 2023-11-13

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